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Introduction

This technical guide addresses the inquiry into the properties, experimental protocols, and
biological activities of a compound with the molecular formula C19H15FeNO. A comprehensive
search of scientific literature and chemical databases has been conducted to gather all
available information on this specific molecule. Ferrocene-containing compounds are of
significant interest in medicinal chemistry due to their unique structural, electronic, and redox
properties, which can lead to novel biological activities.[1][2] The inclusion of a nitrogen and an
oxygen atom within the COH5NO substituent suggests the potential for complex heterocyclic
structures, such as quinoline or isoquinoline moieties, or Schiff base derivatives, which are
known to exhibit a wide range of biological effects.[3][4][5][6][7]

Compound Identification and Structure

Despite extensive searches across major chemical databases, including PubChem and
ChemSpider, no specific, well-characterized compound with the exact molecular formula
C19H15FeNO has been identified. The investigation into classes of compounds that could
theoretically lead to this formula, such as ferrocenyl-substituted quinolines, isoquinolines, and
ferrocene-based Schiff bases, also did not yield a documented example with this precise
composition.[3][4][5][6][7]
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The constituent parts of the formula suggest a ferrocene core (C10H10Fe) with a substituent
group of C9H5NO. Plausible, yet unconfirmed, structures could include:

o Ferrocenyl-hydroxyquinoline: A hydroxyquinoline moiety attached to one of the
cyclopentadienyl rings of ferrocene.

o Ferrocenyl-methoxy-isoquinoline: A methoxy-substituted isoquinoline linked to the ferrocene

core.

o A Schiff base derivative: Formed from the condensation of an amino-substituted ferrocene
with a hydroxy- or methoxy-substituted benzaldehyde, or vice versa.

Without experimental data confirming the existence and specific structure of a C19H15FeNO
isomer, any discussion of its properties remains speculative.

Physicochemical and Biological Properties

As no specific compound has been identified, no quantitative data on its physicochemical or
biological properties can be provided. However, based on the general characteristics of related
ferrocene derivatives, the following properties could be anticipated:

o Redox Activity: The ferrocene/ferrocenium (Fe2*/Fe3*) redox couple would likely be a key
feature, influencing its electrochemical behavior and potential biological mechanisms of
action, such as the generation of reactive oxygen species.[6]

 Lipophilicity: The presence of the large, nonpolar ferrocene group would likely confer
significant lipophilicity to the molecule, potentially influencing its cell membrane permeability
and bioavailability.[1]

» Biological Potential: Ferrocene derivatives have been investigated for a wide range of
bioactivities, including anticancer, antimicrobial, and antimalarial properties.[1][2] The specific
nature of the heterocyclic or Schiff base substituent would be expected to significantly
modulate this activity. For instance, quinoline-containing ferrocene compounds have shown
promise as antimalarial agents.[6]

Synthesis and Experimental Protocols
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While no specific protocol for CL9H15FeNO exists, general synthetic routes for related
ferrocene derivatives can be described.

General Synthesis of Ferrocenyl Quinoline Derivatives

A common method for the synthesis of ferrocenyl-substituted quinolines involves a one-pot
reaction catalyzed by molecular iodine, reacting ferrocenylimines with enolizable aldehydes.[7]
The general workflow is as follows:

o Formation of Ferrocenylimine: Condensation of an appropriate aminoferrocene with a
suitable aldehyde.

o Nucleophilic Addition: The in situ generated enol from an enolizable aldehyde adds to the
ferrocenylimine.

 Intramolecular Friedel-Crafts Reaction: The resulting intermediate undergoes cyclization.

o Dehydration and Oxidation: Subsequent dehydration and aerobic oxidation yield the final
ferrocenyl quinoline product.[7]

A logical workflow for such a synthesis is depicted below:

Caption: General workflow for the synthesis of ferrocenyl quinoline derivatives.

General Synthesis of Ferrocene-Based Schiff Bases

The synthesis of ferrocene-containing Schiff bases is typically a straightforward condensation
reaction between a ferrocene derivative containing a primary amine and an aldehyde or
ketone, or a ferrocene-aldehyde with a primary amine. This reaction is often carried out in a
suitable solvent like ethanol and may be catalyzed by a few drops of acid.

The general experimental protocol would involve:

» Dissolving equimolar amounts of the ferrocene-containing amine (or aldehyde) and the
corresponding aldehyde (or amine) in ethanol.

e Adding a catalytic amount of an acid (e.g., acetic acid).
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» Refluxing the mixture for a specified period while monitoring the reaction progress using thin-

layer chromatography.
e Cooling the reaction mixture to allow the Schiff base product to crystallize.

« |solating the product by filtration, washing it with a suitable solvent, and drying it under
vacuum.

Ferrocene-amine/aldehyde
+ Aldehyde/amine

/V

Ethanol + Acid Catalyst

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of a ferrocene-based Schiff base.

Potential Signaling Pathways and Mechanisms of
Action

Given the lack of a specific compound and associated biological data, any discussion of
signaling pathways is entirely speculative. However, based on the known activities of ferrocene
derivatives, potential mechanisms could involve:

 Induction of Oxidative Stress: The redox cycling of the ferrocene moiety could lead to the
generation of reactive oxygen species (ROS) within cells, triggering apoptosis or other cell

death pathways.

e Enzyme Inhibition: The compound could act as an inhibitor of specific enzymes, depending
on the nature of the organic substituent. For example, ferrocene-containing compounds have
been investigated as inhibitors of kinases and proteases.

« Intercalation with DNA: The planar heterocyclic portion of a potential structure could
intercalate with DNA, leading to cytotoxic effects.
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A hypothetical signaling pathway for a ferrocene derivative inducing apoptosis via oxidative
stress is illustrated below:

C19H15FeNO

Increased ROS

Caspase Activation

Apoptosis

Click to download full resolution via product page

Caption: Hypothetical pathway of apoptosis induction by a ferrocene derivative.

Conclusion

While the molecular formula C19H15FeNO suggests a potentially interesting ferrocene
derivative with possible applications in drug development, a thorough review of the existing
scientific literature and chemical databases reveals a lack of a specific, characterized
compound with this formula. Consequently, no concrete data on its properties, synthesis, or
biological activity can be provided at this time. The information presented herein is based on
the general characteristics of related ferrocene compounds and should be considered
speculative. Further research, including the targeted synthesis and characterization of a
molecule with this formula, would be required to elucidate its actual properties and potential as
a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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